N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide

• Molecular Formula: C17H13ClN4O2S2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: N-[(6-acetamido-1,3-benzothiazol-2-yl)carbamothioyl]-4-chlorobenzamide
• InChI: InChI=1S/C17H13ClN4O2S2/c1-9(23)19-12-6-7-13-14(8-12)26-17(20-13)22-16(25)21-15(24)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,19,23)(H2,20,21,22,24,25)
• InChI Key: SLJQKHWIPABYGB-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl

Description

N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide, commonly known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins of the B-cell lymphoma 2 (Bcl-2) family. ABT-737 has been extensively studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

ABT-737 targets anti-apoptotic proteins of the N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide family, specifically this compound, Bcl-xL, and Bcl-w. These proteins play a crucial role in preventing apoptosis in cancer cells. ABT-737 binds to the BH3 domain of these proteins, preventing their interaction with pro-apoptotic proteins and leading to the activation of the apoptotic pathway.
Biochemical and Physiological Effects:
ABT-737 has been shown to induce apoptosis in cancer cells, leading to tumor regression in preclinical models. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy. However, ABT-737 has been found to have limited efficacy in some cancer types, such as colon cancer.

Advantages and Limitations for Lab Experiments

ABT-737 has been extensively studied in preclinical models, and its mechanism of action is well understood. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy. However, ABT-737 has been found to have limited efficacy in some cancer types, and its use in clinical settings is still under investigation.

Future Directions

1. Combination therapy: ABT-737 has been shown to enhance the efficacy of chemotherapy and radiation therapy, and further studies are needed to determine optimal combinations for different cancer types.
2. Resistance mechanisms: Resistance to ABT-737 has been observed in some cancer types, and further studies are needed to identify the underlying mechanisms and develop strategies to overcome resistance.
3. Development of new N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide inhibitors: ABT-737 targets only a subset of anti-apoptotic proteins of the this compound family, and the development of new inhibitors that target other family members may lead to improved efficacy in cancer therapy.

Synthesis Methods

The synthesis of ABT-737 involves the condensation of 4-chlorobenzoic acid with 2-aminothiophenol, followed by acetylation and coupling with 6-amino-1,3-benzothiazole-2-carboxylic acid. The resulting product is then treated with thionyl chloride and ammonia to obtain ABT-737.

Scientific Research Applications

ABT-737 has been studied extensively in preclinical models for its potential use in cancer therapy. It has been shown to induce apoptosis in a variety of cancer cell lines, including lymphoma, leukemia, and solid tumors. ABT-737 has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.